molecular formula C14H19NO B7240907 2-Benzyl-7-oxa-2-azaspiro[3.5]nonane

2-Benzyl-7-oxa-2-azaspiro[3.5]nonane

Cat. No.: B7240907
M. Wt: 217.31 g/mol
InChI Key: NEYRAMHGUYPJCM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Benzyl-7-oxa-2-azaspiro[3.5]nonane is a spirocyclic compound featuring a bicyclic structure with a benzyl substituent at the 2-position and an oxygen atom (oxa) at the 7-position. The benzyl group introduces hydrophobicity, which may enhance binding affinity to biological targets by interacting with hydrophobic pockets in proteins .

Properties

IUPAC Name

2-benzyl-7-oxa-2-azaspiro[3.5]nonane
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H19NO/c1-2-4-13(5-3-1)10-15-11-14(12-15)6-8-16-9-7-14/h1-5H,6-12H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NEYRAMHGUYPJCM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCCC12CN(C2)CC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H19NO
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

217.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Comparisons

The following table summarizes key structural and functional differences between 2-benzyl-7-oxa-2-azaspiro[3.5]nonane and related spirocyclic compounds:

Compound Name Core Structure Substituents Key Properties/Applications Reference
2-Benzyl-7-oxa-2-azaspiro[3.5]nonane Spiro[3.5]nonane 2-benzyl, 7-oxa Potential SR ligand; hydrophobic interactions
2-Oxa-7-azaspiro[3.5]nonane Spiro[3.5]nonane 2-oxa, 7-aza Intermediate in SR ligand synthesis
2,7-Diazaspiro[3.5]nonane Spiro[3.5]nonane 2-aza, 7-aza High S1R/S2R affinity (e.g., KiS1R = 2.7 nM for 4b)
7-Boc-1-oxa-7-azaspiro[3.5]nonane Spiro[3.5]nonane 1-oxa, 7-aza (Boc-protected) Synthetic intermediate for drug discovery
Diazabicyclo[4.3.0]nonane derivatives Bicyclo[4.3.0]nonane Variable alkyl/aryl groups Lower SR affinity vs. diazaspiro cores

Market and Availability

  • 2-Oxa-7-azaspiro[3.5]nonane: Market reports indicate its use in drug discovery, with global production capacity rising to meet demand for spirocyclic intermediates .
  • Benzylated Derivatives: Many spirocyclic compounds (e.g., 7-(benzo[d][1,3]dioxol-5-ylmethyl)-2-oxa-7-azaspiro[3.5]nonane, CAS 1045708-93-7) are discontinued commercially, emphasizing the need for custom synthesis .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.